Cas no 299920-65-3 (3-Amino-4,6-dinitro-benzo[b]thiophene-2-carboxylic acid methyl ester)

• Product Name: 3-Amino-4,6-dinitro-benzo[b]thiophene-2-carboxylic acid methyl ester
• CAS No: 299920-65-3
• MF: C₁₀H₇N₃O₆S
• MW: 297.244080781937
• CID: 3103015
• PubChem ID: 1756251
• Update Time: 2025-10-30

3-Amino-4,6-dinitro-benzo[b]thiophene-2-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4,6-dinitro-benzo[b]thiophene-2-carboxylic acid methyl ester
• STK761470
• methyl 3-amino-4,6-dinitro-1-benzothiophene-2-carboxylate
• AK-968/40439637
• SR-01000090338
• CS-0323735
• Methyl 3-amino-4,6-dinitrobenzo[b]thiophene-2-carboxylate
• SR-01000090338-1
• AKOS001725124
• 299920-65-3

• Inchi： 1S/C10H7N3O6S/c1-19-10(14)9-8(11)7-5(13(17)18)2-4(12(15)16)3-6(7)20-9/h2-3H,11H2,1H3
• InChI Key： GERYALREBTVTQZ-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=C(C2C(=CC(=CC1=2)[N+](=O)[O-])[N+](=O)[O-])N

Computed Properties

• Exact Mass: 297.00555613Da
• Monoisotopic Mass: 297.00555613Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 172Ų

Additional information on 3-Amino-4,6-dinitro-benzo[b]thiophene-2-carboxylic acid methyl ester

Recent Advances in the Study of 3-Amino-4,6-dinitro-benzo[b]thiophene-2-carboxylic acid methyl ester (CAS: 299920-65-3)

The compound 3-Amino-4,6-dinitro-benzo[b]thiophene-2-carboxylic acid methyl ester (CAS: 299920-65-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological activities. The presence of both nitro and amino functional groups on the benzo[b]thiophene scaffold makes it a versatile building block for further chemical modifications. Researchers have successfully utilized this compound in the development of new inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways.

One of the most notable advancements is the optimization of synthetic routes for 3-Amino-4,6-dinitro-benzo[b]thiophene-2-carboxylic acid methyl ester, which has significantly improved yield and purity. A study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic method that reduces byproduct formation and enhances the scalability of the synthesis. This development is particularly important for industrial applications where large-scale production is required.

In terms of biological activity, preliminary in vitro studies have shown that derivatives of this compound exhibit promising inhibitory effects against certain kinases and proteases. For instance, a recent paper in Bioorganic & Medicinal Chemistry Letters reported that structurally modified analogs of 3-Amino-4,6-dinitro-benzo[b]thiophene-2-carboxylic acid methyl ester displayed selective inhibition of protein kinase C (PKC) isoforms, which are implicated in various cancers and inflammatory diseases.

Furthermore, computational modeling and molecular docking studies have provided insights into the binding interactions of this compound with biological targets. These studies suggest that the nitro and amino groups play a crucial role in forming hydrogen bonds and π-π stacking interactions with active site residues, thereby enhancing binding affinity and selectivity. Such findings are invaluable for the rational design of more potent and specific drug candidates.

Despite these promising results, challenges remain in the development of 3-Amino-4,6-dinitro-benzo[b]thiophene-2-carboxylic acid methyl ester-based therapeutics. Issues such as solubility, metabolic stability, and potential toxicity need to be addressed through further structural optimization and preclinical testing. Ongoing research is focused on improving the pharmacokinetic properties of this compound to enhance its therapeutic potential.

In conclusion, 3-Amino-4,6-dinitro-benzo[b]thiophene-2-carboxylic acid methyl ester (CAS: 299920-65-3) represents a promising scaffold for the development of novel bioactive molecules. The recent advancements in its synthesis and biological evaluation underscore its potential as a valuable tool in medicinal chemistry. Future research should aim to explore its applications in broader therapeutic areas and address the existing challenges to facilitate its transition into clinical development.